Cas no 1565478-94-5 (5-amino-3-bromo-1-(cyclobutylmethyl)-4-methyl-1,2-dihydropyridin-2-one)

• Product Name: 5-amino-3-bromo-1-(cyclobutylmethyl)-4-methyl-1,2-dihydropyridin-2-one
• CAS No: 1565478-94-5
• MF: C₁₁H₁₅BrN₂O
• MW: 271.153601884842
• CID: 5999287
• PubChem ID: 104505837
• Update Time: 2025-08-05

5-amino-3-bromo-1-(cyclobutylmethyl)-4-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-amino-3-bromo-1-(cyclobutylmethyl)-4-methyl-1,2-dihydropyridin-2-one
• EN300-1107030
• 1565478-94-5

• Inchi： 1S/C11H15BrN2O/c1-7-9(13)6-14(11(15)10(7)12)5-8-3-2-4-8/h6,8H,2-5,13H2,1H3
• InChI Key： LWTWSGGCHDMWKS-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C(=CN(C1=O)CC1CCC1)N

Computed Properties

• Exact Mass: 270.03678g/mol
• Monoisotopic Mass: 270.03678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.3Ų

Additional information on 5-amino-3-bromo-1-(cyclobutylmethyl)-4-methyl-1,2-dihydropyridin-2-one

5-Amino-3-Bromo-1-(Cyclobutylmethyl)-4-Methyl-1,2-Dihydropyridin-2-One

The compound 5-amino-3-bromo-1-(cyclobutylmethyl)-4-methyl-1,2-dihydropyridin-2-one (CAS No. 1565478-94-5) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are well-known for their role in drug discovery, particularly in the development of calcium channel blockers and other bioactive agents. The molecule's unique combination of functional groups, including an amino group, a bromine atom, a cyclobutylmethyl substituent, and a methyl group, contributes to its diverse chemical properties and biological activities.

Recent studies have highlighted the importance of dihydropyridine derivatives in medicinal chemistry. For instance, researchers have explored the potential of 5-amino-3-bromo-1-(cyclobutylmethyl)-4-methyl-1,2-dihydropyridin-2-one as a lead compound for developing novel therapeutic agents. Its amino group and bromine atom provide opportunities for further functionalization, enabling the creation of derivatives with enhanced bioavailability and target specificity. Additionally, the cyclobutylmethyl substituent introduces steric effects that can influence the molecule's pharmacokinetic properties.

One of the most promising applications of this compound lies in its potential as a precursor for drug development. The dihydropyridine ring system is a versatile scaffold that can be modified to target various biological pathways. For example, modifications to the amino group could enhance the compound's ability to interact with specific receptors or enzymes, making it a valuable tool in the design of new drugs for cardiovascular diseases or neurodegenerative disorders.

Furthermore, the methyl group at position 4 plays a critical role in stabilizing the molecule's structure. This substitution not only enhances the compound's solubility but also influences its metabolic stability. Recent research has demonstrated that such structural modifications can significantly impact the molecule's pharmacodynamic properties, making it an attractive candidate for further investigation.

The presence of bromine at position 3 adds another layer of complexity to this compound's reactivity. Bromine is known to participate in various chemical reactions, including nucleophilic substitutions and eliminations. This makes 5-amino-3-bromo-1-(cyclobutylmethyl)-4-methyl-1,2-dihydropyridin-2-one a valuable substrate for exploring novel synthetic pathways in organic chemistry.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The starting material typically involves a dihydropyridine derivative that undergoes functionalization at specific positions to introduce the desired substituents. For example, bromination at position 3 can be achieved through electrophilic substitution or other halogenation techniques. Similarly, the introduction of the cyclobutylmethyl group requires careful planning to ensure optimal yields and purity.

Recent advancements in catalytic methods have further enhanced the efficiency of synthesizing such complex molecules. Techniques such as transition metal-catalyzed cross-couplings (e.g., Suzuki-Miyaura coupling) have enabled chemists to construct intricate structures with high precision. These methods are particularly useful for attaching substituents like the cyclobutylmethyl group to the dihydropyridine core.

The biological evaluation of 5-amino-3-bromo-1-(cyclobutylmethyl)-4-methyl-1,2-dihydropyridin-2-one has revealed interesting insights into its potential therapeutic applications. In vitro studies have demonstrated its ability to modulate calcium channels, which are critical targets for treating hypertension and other cardiovascular conditions. Additionally, preliminary data suggest that this compound may exhibit anti-inflammatory properties due to its interaction with specific cytokines or signaling pathways.

Another area of interest is its potential role in oncology. The amino group and bromine atom provide opportunities for conjugation with anticancer agents or imaging agents, enabling targeted delivery or diagnostic applications. Researchers are actively exploring these possibilities by designing derivatives that combine the structural features of this compound with known chemotherapeutic agents.

In conclusion, 5-amino-3-bromo-1-(cyclobutylmethyl)-4-methyl-1,2-dihydropyridin-2-one (CAS No. 1565478